Cas no 86552-03-6 (Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate)
86552-03-6 structure
Product Name:Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate
CAS No:86552-03-6
MF:C24H22O4
MW:374.429087162018
CID:991744
PubChem ID:302442
Update Time:2025-04-20
Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate
- DTXSID40307085
- Dimethyl 2~3~,2~6~-dimethyl[1~1~,2~1~:2~2~,3~1~-terphenyl]-2~4~,2~5~-dicarboxylate
- 86552-03-6
- NSC186957
- NSC-186957
- Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate
-
- Inchi: 1S/C24H22O4/c1-15-19(17-11-7-5-8-12-17)20(18-13-9-6-10-14-18)16(2)22(24(26)28-4)21(15)23(25)27-3/h5-14H,1-4H3
- InChI Key: QYFOMSSCSULOTH-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C(=O)OC)C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C)=O
Computed Properties
- Exact Mass: 374.152
- Monoisotopic Mass: 374.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 446.6°C at 760 mmHg
- Flash Point: 215°C
- Refractive Index: 1.575
Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
86552-03-6 (Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate) Related Products
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